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Creosote Alternatives in the Tropics: A
Comparative Performance Guide
In the demanding tropical climates, where high humidity, intense sunlight, and aggressive

wood-destroying organisms prevail, the selection of effective wood preservatives is critical for

ensuring the longevity of timber structures. While creosote has been a traditional choice,

environmental and health concerns have spurred the development and adoption of alternative

treatments. This guide provides a comparative assessment of the performance of three leading

creosote alternatives—Copper Azole (CA), Alkaline Copper Quaternary (ACQ), and borate-

based preservatives—in tropical environments, supported by experimental data and detailed

methodologies.

Comparative Performance Data
The following tables summarize the performance of Copper Azole, ACQ, and borate-based

preservatives in field tests conducted in tropical or high-hazard subtropical locations. The data

is primarily based on the American Wood Protection Association (AWPA) rating system, where

a rating of 10 indicates sound wood with no signs of attack, and a rating of 0 represents

complete failure.

Table 1: Performance Against Subterranean Termites in Tropical Field Tests

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1164894?utm_src=pdf-interest
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preservativ
e

Wood
Species

Location
Exposure
Duration
(Years)

Mean
Termite
Attack
Rating
(AWPA
Scale: 10 =
sound, 0 =
failure)

Reference(s
)

Copper Azole

(CA-C)

Southern

Pine
Hilo, Hawaii 6

Excellent

Performance

(Specific

rating not

detailed, but

noted as

providing the

best

performance

against

termites)

[1][2]

Micronized

Copper Azole

(MCA)

Southern

Pine
Hawaii 3+

Similar to

ACQ-D

(Specific

rating not

detailed, but

noted as

performing as

well as ACQ)
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Alkaline

Copper

Quaternary

(ACQ-D)

Southern

Pine
Hawaii 3+

Good

Performance

(Specific

rating not

detailed, but

noted as a

reference for

good

performance)

Disodium

Octaborate

Tetrahydrate

(DOT)

Hem-fir
Waimanalo,

Hawaii
8

9.5 (2% BAE

through

treatment)

[3]

Disodium

Octaborate

Tetrahydrate

(DOT)

Hem-fir
Waimanalo,

Hawaii
8

9.7 (3% BAE

through

treatment)

[3]

Chromated

Copper

Arsenate

(CCA-C) -

Reference

Hem-fir
Waimanalo,

Hawaii
8 9.8 [3]

Ammoniacal

Copper Zinc

Arsenate

(ACZA) -

Reference

Douglas-fir
Waimanalo,

Hawaii
8 10.0

Untreated

Control

Western

Hemlock /

Pacific Silver

Fir

Waimanalo,

Hawaii
<2

0 (Failure)

(Required

replacement

every 1-2

years)

Table 2: Performance Against Fungal Decay in Tropical Field Tests
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Preservativ
e

Wood
Species

Location
Exposure
Duration
(Years)

Mean Decay
Rating
(AWPA
Scale: 10 =
sound, 0 =
failure)

Reference(s
)

Copper Azole

(CA-C)

Southern

Pine
Hilo, Hawaii 6

Excellent

Performance

(Specific

rating not

detailed, but

noted as

providing the

best

performance

against

fungal attack)

Micronized

Copper Azole

(MCA)

Southern

Pine
Hawaii 5+

Effective

(Specific

rating not

detailed, but

noted as

providing

excellent

long-term

efficacy

against decay

fungi)
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Alkaline

Copper

Quaternary

(ACQ)

Southern

Pine
Hawaii 5+

Effective

(Specific

rating not

detailed, but

noted as a

reference for

good

performance)

Borate-

Treated

Wood

Not specified Not specified Not specified

Susceptible

to leaching in

wet

conditions,

limiting

exterior

ground-

contact use

Experimental Protocols
The data presented above is derived from studies employing standardized methodologies to

ensure the reliability and comparability of the results. The primary protocols used are those

developed by the American Wood Protection Association (AWPA) and ASTM International.

Field Tests with Stakes (AWPA E7 / ASTM D1758)
This method is designed to evaluate the performance of wood preservatives in direct ground-

contact.

Specimen Preparation: Stakes, typically 19 x 19 x 457 mm, are prepared from a specified

wood species (e.g., Southern Pine sapwood).

Preservative Treatment: The stakes are treated with the preservative to a range of retentions

(the amount of preservative retained in the wood).

Field Installation: The treated stakes are driven into the ground to half their length in a

designated test plot with known high decay and/or termite hazard. Untreated controls and
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stakes treated with a reference preservative (e.g., CCA) are included for comparison.

Evaluation: At periodic intervals (e.g., annually), the stakes are removed from the ground and

inspected for signs of decay and termite attack. The extent of degradation is rated on a scale

of 10 to 0.

Laboratory Test for Termite Resistance (AWPA E1)
This laboratory-based test is used to determine the resistance of treated wood to subterranean

termites.

Test Blocks: Small blocks of wood (e.g., 25 x 25 x 6 mm) are treated with the preservative.

Termite Exposure: The treated blocks are placed in a container with a specified number of

termites (e.g., 400 workers) and a sand substrate. A "no-choice" test provides the termites

with only the treated block as a food source, while a "two-choice" test offers both a treated

and an untreated block.

Incubation: The containers are kept in a controlled environment (e.g., 24-28°C) for a set

period, typically 28 days.

Assessment: After the exposure period, the blocks are visually rated for termite attack on a

scale of 10 to 0, and the percent weight loss of the blocks and termite mortality are recorded.

Accelerated Laboratory Test of Natural Decay
Resistance (ASTM D2017)
This method is used to evaluate the natural decay resistance of wood, but can be adapted for

treated wood.

Specimen Preparation: Small blocks of wood are prepared and their initial weight is

recorded.

Fungal Exposure: The blocks are exposed to pure cultures of wood-decay fungi (e.g., brown-

rot or white-rot fungi) in a controlled laboratory setting for 16 weeks.

Evaluation: The weight loss of the blocks is measured, which is positively correlated with the

extent of wood degradation.
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Visualizations
Experimental Workflow for Field Stake Test
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Caption: Workflow for a field stake test to evaluate wood preservative efficacy.
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Simplified Mechanism of Copper-Based Preservatives
Against Brown-Rot Fungi
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Caption: Inhibition of brown-rot fungal decay by copper-based preservatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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